Cas no 1805920-45-9 (3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine
• CAS No: 1805920-45-9
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4874345
• Update Time: 2025-05-20

3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-7-4(2-12)6(8(9)10)13-3-5(7)11/h3,8H,1H3
• InChI Key： DQBCUIRGUUMMKV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C#N)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine

3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine: A Comprehensive Overview

The compound 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine (CAS No. 1805920-45-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative features a unique combination of functional groups, including a cyano group, a difluoromethyl group, an iodo substituent, and a methoxy group. These substituents confer the molecule with distinct chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the cyano group in this compound enhances its ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. The difluoromethyl group introduces electron-withdrawing effects, further modulating the electronic properties of the molecule. Meanwhile, the iodo substituent plays a critical role in radiopharmacology and imaging applications due to its high radioactivity and unique decay properties.

The methoxy group attached to the pyridine ring contributes to the compound's solubility and stability under various conditions. This makes it an ideal candidate for use in drug delivery systems and other pharmaceutical applications. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, ensuring its availability for large-scale research and commercial purposes.

In terms of applications, 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine has shown promise in the field of radiopharmaceuticals. Its iodine-containing structure allows for its use as a precursor in the synthesis of radiotracers for positron emission tomography (PET) imaging. Additionally, its ability to act as a building block for more complex molecules has made it a valuable intermediate in organic synthesis.

Recent research has also explored the use of this compound in materials science. The combination of electron-withdrawing groups on the pyridine ring makes it suitable for applications in organic electronics, such as in the development of new semiconducting materials. Its ability to form stable coordination complexes with metal ions further expands its potential uses in catalysis and sensor technologies.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine involves a series of carefully optimized reactions. Starting from pyridine derivatives, researchers employ various substitution and coupling reactions to introduce the desired functional groups. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for researchers worldwide.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-iodo-4-methoxypyridine (CAS No. 1805920-45-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in medicinal chemistry, radiopharmacy, materials science, and organic synthesis. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.